Cas no 113529-95-6 (4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE)
113529-95-6 structure
Product Name:4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE
CAS No:113529-95-6
MF:C9H9NS
MW:163.239460706711
CID:4471311
PubChem ID:12231503
Update Time:2025-04-24
4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE
- AS-9926
- AKOS012322575
- Benzo[b]thiophene-2-carbonitrile, 4,5,6,7-tetrahydro-
- 113529-95-6
- 57021-54-2
- DTXSID60481558
- MFCD08059470
- 4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carbonitrile
- CS-0360218
-
- Inchi: 1S/C9H9NS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h5H,1-4H2
- InChI Key: IOQNRXMIUGPZRP-UHFFFAOYSA-N
- SMILES: S1C(C#N)=CC2=C1CCCC2
Computed Properties
- Exact Mass: 163.04557046Da
- Monoisotopic Mass: 163.04557046Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52Ų
4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
113529-95-6 (4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-2-CARBONITRILE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk